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Compound of Interest

1-[(4-Tert-
Compound Name:
butylphenyl)sulfonyl]piperazine

cat. No.: B1272876

For Research Use Only. Not for use in diagnostic procedures.

Abstract

1-[(4-Tert-butylphenyl)sulfonyl]piperazine is a research chemical available for investigational
use. Currently, there is limited specific information in peer-reviewed literature detailing its
biological activity, mechanism of action, or established applications. These application notes
aim to provide a summary of its known physicochemical properties and safety information.
Furthermore, by examining the broader therapeutic and research applications of structurally
related piperazine and sulfonamide compounds, we propose potential areas of investigation
and provide generalized protocols for the initial screening of this compound.

Physicochemical Properties

1-[(4-Tert-butylphenyl)sulfonyl]piperazine is a solid organic compound.[1] Its key properties
are summarized in the table below.
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Property Value Reference
CAS Number 379244-68-5 [2]
Molecular Formula C14H22N202S [2]
Molecular Weight 282.40 g/mol [2]
Appearance Solid [1]
Purity >95% (commercially available)  [1]

Soluble in water and ethylene
Solubility glycol, poorly soluble in diethyl [3]
ether.

Store at 2-8°C, sealed in a dry
Storage ) [2]
environment.

Safety and Handling

This compound should be handled by trained professionals in a laboratory setting. Adherence
to standard safety protocols is essential.

e Hazard Statements: May cause skin irritation, serious eye damage, and respiratory irritation.

[2]

e Precautionary Measures: Use personal protective equipment (PPE), including gloves, lab
coat, and safety goggles.[4] Handle in a well-ventilated area or with local exhaust ventilation.
[5] Avoid breathing dust.[4] Wash hands thoroughly after handling.[4]

o First Aid:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek immediate medical attention.[4]

o Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.[6]
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o Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing.[6]

o Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician immediately.[4]

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
[A151(6][7118]

Potential Research Applications (Hypothesized)

While specific data for 1-[(4-Tert-butylphenyl)sulfonyl]piperazine is lacking, the core
chemical scaffolds—piperazine and sulfonamide—are present in a wide range of biologically
active molecules. This suggests potential, yet unproven, areas for investigation.

¢ Neuroscience: Piperazine derivatives are well-known for their central nervous system (CNS)
activity, with applications as anxiolytics, antidepressants, and antipsychotics.[9][10] Some act
on serotonergic, dopaminergic, and adrenergic pathways.[11]

e Oncology: Sulfonamide and piperazine moieties are found in various anticancer agents.[12]
For instance, some piperazine-containing compounds have been investigated as inhibitors of
protein-protein interactions, such as S100A2—p53, in pancreatic cancer models.[12]

« Infectious Diseases: The piperazine ring is a key component of some antibacterial and
anthelmintic drugs.[13][14][15] For example, certain piperazine-containing benzothiazinones
act as inhibitors of DprE1 in Mycobacterium tuberculosis.[13]

e Enzyme Inhibition: Benzenesulfonamide-piperazine hybrids have been studied for their
inhibitory effects on enzymes like acetylcholinesterase (AChE), butyrylcholinesterase
(BChE), and tyrosinase.[16]

The following diagram illustrates a general workflow for the initial screening of a novel research
chemical like 1-[(4-Tert-butylphenyl)sulfonyl]piperazine.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL13363&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://mmbio.byu.edu/0000017b-418f-d55c-a7fb-cdbf8e7a0000/sds-sheets-piperazine-pdf
https://mmbio.byu.edu/0000017b-418f-d55c-a7fb-cdbf8e7a0000/sds-sheets-piperazine-pdf
https://www.tcichemicals.com/OP/en/sds/P0446_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAL13363&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/sial/p45907?userType=undefined
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15049~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2015:45:54~~Piperazine%20%20anhydrous~~
https://www.benchchem.com/product/b1272876?utm_src=pdf-body
https://www.youtube.com/watch?v=0Dr83KX6IJ0
https://pubmed.ncbi.nlm.nih.gov/29677541/
https://pubmed.ncbi.nlm.nih.gov/29260264/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10650957/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10650957/
https://pubmed.ncbi.nlm.nih.gov/33152936/
https://connectjournals.com/file_full_text/2909704H_503-505.pdf
https://www.britannica.com/science/piperazine
https://pubmed.ncbi.nlm.nih.gov/33152936/
https://pubmed.ncbi.nlm.nih.gov/38909275/
https://www.benchchem.com/product/b1272876?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Phase 1: In Vitro Screening

Compound Acquisition
1-[(4-Tert-butylphenyl)sulfonyl]piperazine

:

Primary Cytotoxicity Assay
(e.g., MTT, MTS)

f non-toxic If non-foxic
Target-Based Screening Phenotypic Screening
(e.g., Enzyme Inhibition, Receptor Binding) (e.g., Anti-proliferative, Anti-inflammatory)

'

Data Analysis & Hit Identification |«&

Phase 2: Hit Validétion & Optimization

Dose-Response Studies (IC50/EC50)

'

Secondary & Orthogonal Assays

'

Mechanism of Action Studies

'

Lead Optimization (SAR)

Click to download full resolution via product page

Initial screening workflow for a novel research chemical.
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General Experimental Protocols

The following is a generalized protocol for a preliminary cell viability assay, a common first step
in evaluating the biological effect of a new compound.

Protocol: MTT Cell Viability Assay

This protocol is a starting point and should be optimized for specific cell lines and experimental
conditions.

Objective: To determine the cytotoxic effect of 1-[(4-Tert-butylphenyl)sulfonyl]piperazine on
a selected cell line.

Materials:

e 1-[(4-Tert-butylphenyl)sulfonyl]piperazine

o Dimethyl sulfoxide (DMSO, sterile)

e Mammalian cell line (e.g., HeLa, HEK293)

e Complete cell culture medium (e.g., DMEM with 10% FBS)
o Phosphate-Buffered Saline (PBS), sterile

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

e Solubilization buffer (e.g., DMSO or 0.01 M HCI in 10% SDS)
o 96-well cell culture plates

e Multichannel pipette

o Plate reader (570 nm absorbance)

Procedure:
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e Compound Preparation: Prepare a 10 mM stock solution of 1-[(4-Tert-
butylphenyl)sulfonyl]piperazine in sterile DMSO. Further dilute the stock solution in
complete cell culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50,
100 puM). Ensure the final DMSO concentration in all wells is < 0.5%.

o Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in
100 pL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow
for cell attachment.

o Compound Treatment: After 24 hours, remove the medium and add 100 pL of medium
containing the various concentrations of the test compound. Include "vehicle control” wells
(medium with the same final concentration of DMSO) and "untreated control” wells.

 Incubation: Incubate the plate for 24-72 hours (time to be optimized) at 37°C in a 5% CO:2
incubator.

e MTT Addition: Add 10 pL of MTT solution (5 mg/mL) to each well and incubate for 2-4 hours
at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

» Solubilization: Carefully remove the medium and add 100 pL of solubilization buffer to each
well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

o Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.
o Data Analysis: Calculate cell viability as a percentage relative to the vehicle control:
o % Viability = (Absorbance _treated / Absorbance_vehicle_control) * 100

o Plot the % viability against the compound concentration to generate a dose-response
curve and determine the ICso value (the concentration at which 50% of cell growth is
inhibited).

The following diagram outlines the workflow for this specific assay.
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Workflow for the MTT cell viability assay.
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Conclusion

1-[(4-Tert-butylphenyl)sulfonyl]piperazine is a research chemical with potential for
investigation in various fields, suggested by its core chemical structures. The information
provided here serves as a foundational guide for researchers. All investigations should begin
with rigorous safety assessments and small-scale screening assays to determine its biological
profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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